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Compound of Interest

Compound Name: 6-Phenylpyridazin-3(2H)-one

Cat. No.: B189393

Essential Safety and Handling Guide for 6-
Phenylpyridazin-3(2H)-one

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 6-Phenylpyridazin-3(2H)-one.
Adherence to these protocols is essential for ensuring personal safety and proper laboratory
conduct.

Hazard Identification and Classification

6-Phenylpyridazin-3(2H)-one is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact. The compound is known to cause skin,
eye, and respiratory irritation.[1][2]

Hazard Class GHS Code Description

Skin Irritation H315 Causes skin irritation

Serious Eye Irritation H319 Causes serious eye irritation
Specific Target Organ Toxicity H335 May cause respiratory irritation
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Precautionary Statement GHS Code Description

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapors/spr

ay.[1]

Wash skin thoroughly after
handling.[1]

Prevention P264

] Use only outdoors or in a well-
Prevention P271 ]
ventilated area.[1]

Wear protective
Prevention P280 gloves/protective clothing/eye

protection/face protection.[1]

IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.[1]

IF INHALED: Remove person
Response P304 + P340 to fresh air and keep

comfortable for breathing.[1]

IF IN EYES: Rinse cautiously

with water for several minutes.
Response P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Call a POISON CENTER or

Response P312 ]
doctor if you feel unwell.[1]

Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[3]

Storage P405 Store locked up.[3]

Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.[3]
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Personal Protective Equipment (PPE)

A comprehensive suite of PPE is mandatory when handling 6-Phenylpyridazin-3(2H)-one to

minimize exposure risk.

PPE Category Item Specification
Tightly fitting, conforming to
Eye/Face Protection Safety Goggles EN 166 (EU) or NIOSH (US)

standards.[4]

Face Shield

Recommended when there is

a risk of splashing.[5]

Skin Protection

Chemical-Resistant Gloves

Nitrile rubber gloves are a
suitable option.[4] Gloves must
be inspected before use and
disposed of properly after
handling.

Laboratory Coat

Fire/flame resistant and

impervious clothing.[4]

Respiratory Protection

Dust Mask / Respirator

For small quantities in a well-
ventilated area, a type N95
(US) dust mask may be
sufficient.[2][4] Use a full-face
respirator if exposure limits are
exceeded or irritation is

experienced.[4]

Operational and Disposal Plans
Handling and Storage Protocol

Handling:

o Ventilation: Always handle 6-Phenylpyridazin-3(2H)-one in a well-ventilated area,

preferably within a chemical fume hood.[4][6]
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e Avoid Contact: Prevent contact with skin, eyes, and clothing.[7] Avoid breathing dust and
vapors.[1]

» Hygiene: Wash hands and face thoroughly after handling.[1] Do not eat, drink, or smoke in
the work area.[3]

« Ignition Sources: Keep the compound away from sources of ignition. Use spark-proof tools
and explosion-proof equipment.[4]

Storage:
o Container: Store in a tightly closed and suitable container.[3][4]
e Environment: Keep in a dry, cool, and well-ventilated place.[4]

e Incompatibilities: Store away from strong oxidizing agents.[4]

First Aid Procedures

Immediate medical attention is crucial in case of exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the victim to fresh air immediately.[1][8] If
breathing is difficult, give oxygen.[3] If the victim
is not breathing, provide artificial respiration.[8]

Seek immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
[9] Drench the affected skin with large amounts
of water for at least 15 minutes.[10] Wash the
skin and hair thoroughly with soap and water.

[10] If skin irritation occurs, get medical advice.

[1]

Eye Contact

Immediately flush the eyes with clean, running
water for at least 15 minutes, holding the eyelids
open.[11] Remove contact lenses after the first
5 minutes, if present, and continue rinsing.[9]

Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] If the victim is
conscious, rinse their mouth with water.[1][3]
Never give anything by mouth to an
unconscious person.[1] Seek immediate medical

attention.[1]

Spill and Disposal Management

Spill Containment:

Evacuate personnel to a safe area.[4]

Ensure adequate ventilation.

Prevent further leakage if it is safe to do so. Avoid dust formation.[4]

Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.[12][13]

Collect the absorbed material and place it in a suitable, labeled container for disposal.[4]
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Disposal Protocol:

Waste Classification: 6-Phenylpyridazin-3(2H)-one and any contaminated materials should

be treated as hazardous chemical waste.[6]

o Collection: Collect waste in a designated, clearly labeled, and sealed hazardous waste
container.[6]

» Prohibition: Never dispose of this chemical down the drain or in regular trash.[6]

» Professional Disposal: Arrange for disposal through your institution's environmental health
and safety (EHS) office or a licensed chemical waste disposal contractor.[6] High-
temperature incineration is a common disposal method for similar compounds.[6]

Experimental Workflow and Logic Diagrams

The following diagrams illustrate the necessary procedural flows for safely handling 6-
Phenylpyridazin-3(2H)-one.
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'

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

Prepare Well-Ventilated Area
(Fume Hood)

Handling Phase

Handle 6-Phenylpyridazin-3(2H)-one

'

Avoid Dust & Vapor Formation

'

Wash Hands After Handling

Post-Handling & Disposal

Segregate Hazardous Waste

'

Store in Labeled Container

'

Arrange Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Handling 6-Phenylpyridazin-3(2H)-one.
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Emergency Response Protocol

Exposure Event Occurs

é Skin/Eye Contact ¢ h
Remove Contaminated Clothing Ingestion
Ingestion l Inhalation R
Y
Rinse Mouth with Water . . .
(Do NOT Induce Vomiting) Flush with Water (15+ min) Move to Fresh Air
- / ~/

Seek Immediate

Medical Attention

Click to download full resolution via product page

Caption: First Aid Workflow for Exposure Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 6-
Phenylpyridazin-3(2H)-one]. BenchChem, [2025]. [Online PDF]. Available at:
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6-phenylpyridazin-3-2h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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